Cas no 874-41-9 (1-Ethyl-2,4-dimethylbenzene)

• Product Name: 1-Ethyl-2,4-dimethylbenzene
• CAS No: 874-41-9
• MF: C₁₀H₁₄
• MW: 134.218163013458
• MDL: MFCD00039905
• CID: 726202
• PubChem ID: 87569520
• Update Time: 2025-10-30

1-Ethyl-2,4-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-2,4-dimethylbenzene
• 4-Ethyl-m-xylene
• 2,4-Dimethylethylbenzene
• Benzene,1-ethyl-2,4-dimethyl-
• 2,4-Dimethylethylbenzene1000µg
• NSC 74184
• 1-Ethyl-2,4-dimethylbenzene (ACI)
• m-Xylene, 4-ethyl- (7CI, 8CI)
• 1,3-Dimethyl-4-ethylbenzene
• 2,4-Dimethyl-1-ethylbenzene

• MDL： MFCD00039905
• Inchi： 1S/C10H14/c1-4-10-6-5-8(2)7-9(10)3/h5-7H,4H2,1-3H3
• InChI Key： MEMBJMDZWKVOTB-UHFFFAOYSA-N
• SMILES： C1C(C)=CC(C)=C(CC)C=1

Computed Properties

• Exact Mass: 134.11000
• Monoisotopic Mass: 134.10955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 96.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.8759 g/cm3 (20 ºC)
• Melting Point: -62.9 ºC
• Boiling Point: 186°C
• Flash Point: 60.0±7.3 ºC,
• Refractive Index: 1.504 (589.3 nm 20 ºC)
• Solubility: Insuluble (8.5E-3 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 2.86580
• Solubility: Soluble in ethanol \ ether \ acetone \ benzene \ petroleum ether

1-Ethyl-2,4-dimethylbenzene Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：3295
• Hazard Category Code： 10
• Safety Instruction： S16
• HazardClass：3
• PackingGroup：III
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-Ethyl-2,4-dimethylbenzene

Comprehensive Guide to 1-Ethyl-2,4-dimethylbenzene (CAS No. 874-41-9): Properties, Applications, and Industry Insights

1-Ethyl-2,4-dimethylbenzene (CAS No. 874-41-9), a versatile aromatic hydrocarbon, has garnered significant attention in industrial and research communities due to its unique chemical properties and broad applicability. This compound, also known as 1-ethyl-2,4-xylene, belongs to the alkyl-substituted benzene family, making it a valuable intermediate in organic synthesis and specialty chemical production. With the growing demand for high-purity aromatic compounds in sectors like pharmaceuticals, fragrances, and advanced materials, understanding 1-ethyl-2,4-dimethylbenzene uses and characteristics becomes essential for professionals.

The molecular structure of CAS 874-41-9 features an ethyl group at position 1 and methyl groups at positions 2 and 4 on the benzene ring, contributing to its distinct physicochemical properties. This configuration results in a boiling point of approximately 185–190°C and a molecular weight of 134.21 g/mol, making it suitable for applications requiring moderate volatility. Recent studies highlight its role as a precursor in synthesizing flavor and fragrance ingredients, aligning with the global trend toward sustainable aroma chemicals. Manufacturers increasingly seek 1-ethyl-2,4-dimethylbenzene suppliers that adhere to REACH and other international regulatory standards.

In the context of green chemistry initiatives, researchers are exploring 1-ethyl-2,4-dimethylbenzene synthesis methods with reduced environmental impact. A 2023 market analysis revealed a 12% annual growth in demand for alkylated benzenes like 874-41-9, driven by their utility in high-performance polymer plasticizers and specialty solvent formulations. The compound's compatibility with bio-based feedstocks positions it favorably in circular economy models, addressing frequent queries about eco-friendly aromatic compounds in search engine trends.

Analytical techniques for 1-ethyl-2,4-dimethylbenzene purity testing typically involve GC-MS and HPLC, with industry benchmarks requiring ≥98% purity for most applications. Safety data sheets emphasize standard organic compound handling protocols, though it’s classified as non-hazardous under normal conditions. The 874-41-9 price trend shows seasonal fluctuations tied to crude oil derivatives markets, with procurement specialists often searching for bulk 1-ethyl-2,4-dimethylbenzene distributors during Q2–Q3 production cycles.

Emerging applications include its use as a reaction medium for nanocatalysis, particularly in graphene quantum dot synthesis—a hot topic in materials science forums. Patent filings from 2020–2023 describe novel 1-ethyl-2,4-dimethylbenzene derivatives with enhanced photostability for OLED materials, reflecting cross-industry innovation. Laboratory-scale studies demonstrate promising results in selective alkylation reactions using this compound, answering frequent academic queries about directed aromatic substitution techniques.

Storage recommendations for CAS 874-41-9 specify amber glass or stainless-steel containers under nitrogen blanket to prevent oxidation—a detail often searched by quality control personnel. The compound’s log P value of 3.8 indicates favorable lipid solubility, explaining its historical use in veterinary pharmaceutical formulations. Recent advancements in continuous flow chemistry have improved the efficiency of 1-ethyl-2,4-dimethylbenzene production processes, reducing energy consumption by up to 40% compared to batch methods.

Market intelligence suggests increasing 1-ethyl-2,4-dimethylbenzene exports from Asia-Pacific regions, where production capacity expanded by 18% in 2022. Formulators frequently inquire about its azeotropic properties with ethanol and glycol ethers—critical knowledge for designing low-VOC coating systems. The compound’s vapor pressure of 0.3 mmHg at 25°C makes it suitable for controlled-release applications, with recent patents exploring its use in agricultural adjuvants.

Spectroscopic databases list characteristic IR absorption bands for 874-41-9 at 750 cm^-1 (C-H bend) and 1600 cm^-1 (C=C stretch), aiding in analytical method development. Regulatory updates confirm its OECD HPV chemical status, requiring comprehensive 1-ethyl-2,4-dimethylbenzene toxicity studies by 2025. The compound’s Hansen solubility parameters (δD=18.1, δP=3.2, δH=4.1 MPa^1/2) facilitate rational solvent selection—a frequent research topic in formulation science communities.

In conclusion, 1-Ethyl-2,4-dimethylbenzene (CAS No. 874-41-9) represents a dynamic intersection of traditional chemistry and modern innovation. From its fundamental role in aromatic substitution reactions to cutting-edge applications in nanomaterial engineering, this compound continues to evolve alongside industrial needs. Professionals seeking technical data sheets or custom synthesis options for 1-ethyl-2,4-dimethylbenzene should prioritize suppliers with demonstrated expertise in high-purity alkylbenzenes and transparent regulatory compliance.